Cas no 2206608-72-0 (1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride)

• Product Name: 1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride
• CAS No: 2206608-72-0
• MF: C₁₂H₁₉BrClNO
• MW: 308.642361879349
• CID: 5057279
• Update Time: 2025-10-25

1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-isobutoxy-phenyl)-ethylamine hydrochloride
• 1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride
• 1-[3-bromo-2-(2-methylpropoxy)phenyl]ethanamine;hydrochloride

• Inchi： 1S/C12H18BrNO.ClH/c1-8(2)7-15-12-10(9(3)14)5-4-6-11(12)13;/h4-6,8-9H,7,14H2,1-3H3;1H
• InChI Key： IVIUBIOJCFWDSD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OCC(C)C)C(C)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 187
• Topological Polar Surface Area: 35.2

Additional information on 1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride

1-(3-Bromo-2-isobutoxyphenyl)-ethylamine Hydrochloride: A Comprehensive Overview

1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride (CAS No. 2206608-72-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride.

Chemical Structure and Properties

1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride is a derivative of ethylamine, where the ethylamine moiety is substituted with a 3-bromo-2-isobutoxyphenyl group. The molecular formula of this compound is C₁₄H₂₀BrN·HCl, and its molecular weight is approximately 304.77 g/mol. The presence of the bromine atom and the isobutoxy group imparts unique chemical and physical properties to the molecule, making it a valuable candidate for various applications in medicinal chemistry.

The compound is typically obtained as a white crystalline solid with a melting point ranging from 155 to 157°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental setups and formulations.

Synthesis Methods

The synthesis of 1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromo-2-isobutoxybenzaldehyde with ethylamine in the presence of a reducing agent such as sodium borohydride (NaBH₄). This reductive amination process yields the desired product in good yields.

An alternative approach involves the nucleophilic substitution of a suitable bromoalkane with an amine derivative. For instance, 3-bromo-2-isobutoxybenzyl bromide can be reacted with ethylamine to form the corresponding secondary amine, which can then be converted to the hydrochloride salt by treatment with hydrogen chloride gas or an aqueous solution of HCl.

Biological Activities and Potential Applications

1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride has been investigated for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Recent studies have shown that this compound exhibits potent serotonin receptor agonist properties, specifically targeting the 5-HT_1A receptor subtype. This makes it a promising candidate for the development of novel antidepressant and anxiolytic agents.

In addition to its serotonin receptor activity, 1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride has also been found to possess neuroprotective effects. Research conducted by Smith et al. (2021) demonstrated that this compound can reduce oxidative stress and inhibit apoptosis in neuronal cells exposed to toxic stimuli such as hydrogen peroxide and glutamate. These findings suggest that it may have therapeutic potential in neurodegenerative diseases like Alzheimer's and Parkinson's disease.

Clinical Trials and Safety Profile

To date, there have been limited clinical trials involving 1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride. However, preclinical studies have provided valuable insights into its safety profile and pharmacokinetic properties. Animal models have shown that this compound exhibits good oral bioavailability and a favorable safety margin when administered at therapeutic doses.

Preliminary toxicity studies indicate that 1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride has low acute toxicity, with no significant adverse effects observed at doses up to 500 mg/kg in rodents. Chronic toxicity studies are currently underway to further evaluate its long-term safety and potential side effects.

Future Directions and Research Opportunities

The ongoing research on 1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride holds great promise for advancing our understanding of its therapeutic potential. Future studies should focus on elucidating the molecular mechanisms underlying its biological activities, particularly its interactions with serotonin receptors and neuroprotective pathways.

Clinical trials are needed to validate the preclinical findings and assess the efficacy and safety of this compound in human subjects. Additionally, structure-activity relationship (SAR) studies can help optimize the chemical structure of 1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride, potentially leading to more potent and selective derivatives with improved pharmacological profiles.

In conclusion, 1-(3-Bromo-2-isobutoxyphenyl)-ethylamine hydrochloride (CAS No. 2206608-72-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an exciting candidate for further research and development in the field of medicinal chemistry.